Cas no 2244401-55-4 (Lovastatin-d3 ammonium salt)

• Product Name: Lovastatin-d3 ammonium salt
• CAS No: 2244401-55-4
• MF: C₂₄H₃₉NO₅
• MW: 424.588652849197
• CID: 5164831
• Update Time: 2025-10-23

Lovastatin-d3 ammonium salt Chemical and Physical Properties

Names and Identifiers

• Lovastatin-d3 ammonium salt

• Inchi： 1S/C24H35O5.H3N/c1-5-15(3)24(27)29-21-11-14(2)10-17-7-6-16(4)20(23(17)21)9-8-19-12-18(25)13-22(26)28-19;/h6-7,10,14-16,18-21,23H,5,8-9,11-13H2,1-4H3;1H3/q-1;/p+1/t14-,15-,16-,18-,19?,20-,21+,23-;/m1./s1/i1D3;
• SMILES： [NH4+].C([2H])([2H])([2H])C[C@H](C(=O)O[C@@H]1[C@@H]2C(C=C[C@H]([C@H]2CCC2OC(=O)C[C@H]([O-])C2)C)=C[C@@H](C)C1)C

Additional information on Lovastatin-d3 ammonium salt

Lovastatin-d3 Ammonium Salt: A Comprehensive Overview

Lovastatin-d3 ammonium salt, with the CAS number 2244401-55-4, is a highly specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of lovastatin, a well-known statin drug used for lowering cholesterol levels. The incorporation of deuterium (denoted by the "-d3" suffix) and the formation of an ammonium salt provide unique properties that make it valuable for various applications, particularly in research and development settings.

The synthesis of lovastatin-d3 ammonium salt involves advanced chemical engineering techniques to ensure high purity and stability. Recent studies have highlighted its potential as a stable isotope-labeled compound, which is particularly useful in mass spectrometry-based assays. This makes it an invaluable tool for researchers studying drug metabolism, pharmacokinetics, and bioavailability. The compound's ability to serve as an internal standard in analytical workflows has been a focal point of recent investigations, underscoring its importance in modern drug discovery pipelines.

One of the most notable advancements involving lovastatin-d3 ammonium salt is its role in elucidating the mechanisms of statin resistance. By using this compound as a tracer, scientists have been able to gain deeper insights into how certain genetic mutations affect drug response. These findings have significant implications for personalized medicine, where understanding individual variations in drug metabolism can lead to more effective treatment regimens.

In addition to its pharmacological applications, lovastatin-d3 ammonium salt has also found utility in environmental science. Researchers have employed this compound to study the fate and transport of pharmaceuticals in aquatic ecosystems. By leveraging its deuterium labeling, they can track the compound's degradation pathways under various environmental conditions, contributing to a better understanding of pollution dynamics and remediation strategies.

The development of lovastatin-d3 ammonium salt has not been without challenges. Ensuring consistent quality and scalability in production has required innovative approaches to chemical synthesis. However, recent breakthroughs in catalytic processes and purification techniques have made it possible to produce this compound at a scale suitable for both academic research and industrial applications.

Looking ahead, the potential applications of lovastatin-d3 ammonium salt are vast and continue to expand as new research emerges. Its role as a versatile tool in drug development, coupled with its utility in environmental studies, positions it as a key compound in addressing some of the most pressing challenges in contemporary science.